Cas no 2138199-66-1 (4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-ethylpropyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-ethylpropyl)-
• CAS No: 2138199-66-1
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 5279980
• Update Time: 2025-06-25

4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-ethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-ethylpropyl)-

• Inchi： 1S/C10H13ClN2O2/c1-3-6(4-2)9-12-7(10(14)15)5-8(11)13-9/h5-6H,3-4H2,1-2H3,(H,14,15)
• InChI Key： XQSPHWSEJNGDGZ-UHFFFAOYSA-N
• SMILES： C1(C(CC)CC)=NC(Cl)=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-ethylpropyl)-

Introduction to 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-ethylpropyl)- (CAS No. 2138199-66-1) and Its Emerging Applications in Chemical Biology

4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-ethylpropyl)-, identified by the chemical compound identifier CAS No. 2138199-66-1, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic organic molecule, featuring a pyrimidine core with substituents that include a chloro group at the 6-position and an ethylpropyl group at the 2-position, has garnered attention due to its structural versatility and potential biological activity. The precise arrangement of these functional groups imparts unique chemical properties, making it a valuable scaffold for drug discovery and molecular design.

The pyrimidine scaffold is a cornerstone in medicinal chemistry, frequently found in nucleoside analogs, antiviral agents, and anticancer drugs. Its planar structure allows for optimal interactions with biological targets such as enzymes and receptors. In particular, the 6-chloro substitution enhances the electrophilicity of the pyrimidine ring, facilitating further derivatization and enabling the development of novel bioactive molecules. The 2-(1-ethylpropyl) side chain introduces steric bulk and lipophilicity, which can modulate binding affinity and pharmacokinetic profiles.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-ethylpropyl)- as a lead compound for therapeutic intervention. Studies suggest that its structural motifs may interact with key biological pathways implicated in diseases such as cancer and inflammation. For instance, modifications of the pyrimidine core have been explored in the development of kinase inhibitors, where the chloro group serves as a hinge-binding element to disrupt aberrant signaling cascades.

One particularly intriguing area of research involves the use of this compound as a precursor for designing small-molecule probes. Researchers have leveraged its scaffold to develop tools that can selectively label target proteins or enzymes in vitro and in vivo. These probes are invaluable for elucidating molecular mechanisms and validating drug targets. The 1-ethylpropyl group has been shown to enhance cellular permeability, making it an attractive feature for developing probes with improved bioavailability.

The synthesis of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-ethylpropyl)- presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic processes have enabled more efficient synthetic routes, reducing both cost and environmental impact. These advancements are crucial for scaling up production while maintaining compliance with green chemistry principles.

In the context of drug development, the versatility of this compound has led to its incorporation into several clinical trials. While it is important to note that preclinical data alone does not guarantee success in human trials, preliminary results are promising. Researchers are investigating its potential as an antagonist for certain receptors overexpressed in tumor cells, where its ability to modulate binding interactions could lead to novel therapeutic strategies.

The role of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-ethylpropyl)- extends beyond traditional pharmaceutical applications. Its unique structural features make it a valuable tool in materials science, particularly in the development of organic semiconductors and liquid crystals. These materials are critical components in electronic devices such as displays and sensors, where precise molecular engineering can enhance performance.

As our understanding of molecular interactions continues to evolve, so too does our appreciation for compounds like 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-ethylpropyl)-. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates based on structural features alone. This synergy between computational methods and experimental validation underscores the importance of compounds with well-characterized properties.

The future prospects for this compound remain bright, with ongoing research exploring new derivatives and applications. Collaborative efforts between academia and industry are essential for translating laboratory findings into tangible benefits for patients worldwide. By leveraging cutting-edge technologies and innovative methodologies, we can unlock the full potential of molecules like 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-ethylpropyl)-, driving progress across multiple disciplines.